Cas no 1805259-09-9 (3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile
• CAS No: 1805259-09-9
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4893321
• Update Time: 2025-11-01

3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-6-4-14-5(2-3-13)7(8(6)12)9(10)11/h4,9H,2H2,1H3
• InChI Key： ZQSKCGPTJUHGHT-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CC#N)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile

Recent Advances in the Study of 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile (CAS: 1805259-09-9)

The compound 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile (CAS: 1805259-09-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide an overview of the latest studies focusing on this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent literature indicates that 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile serves as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its difluoromethyl and iodo substituents make it particularly valuable for cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of pyridine-based inhibitors targeting key enzymes in inflammatory pathways.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising activity profiles. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile exhibited moderate to strong inhibitory effects against a panel of cancer cell lines, suggesting its potential as a scaffold for anticancer drug development. The presence of the difluoromethyl group is believed to enhance metabolic stability and bioavailability, which are critical factors in drug design.

Further investigations into the mechanism of action of this compound and its derivatives are ongoing. A recent preprint on ChemRxiv (2023) proposed that the electron-withdrawing nature of the difluoromethyl and iodo groups may facilitate interactions with biological targets, such as kinases or G-protein-coupled receptors. Computational modeling studies have also been employed to predict binding modes and optimize the compound's potency and selectivity.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile. Researchers are exploring greener synthetic routes and improved purification techniques to address these issues. Collaborative efforts between academic and industrial laboratories are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, 3-(Difluoromethyl)-4-iodo-5-methoxypyridine-2-acetonitrile represents a promising candidate for further exploration in medicinal chemistry. Its multifaceted utility as a synthetic intermediate and its emerging biological activities underscore its potential to contribute to the development of novel therapeutics. Future research should focus on elucidating its full pharmacological profile and optimizing its properties for clinical use.